Cas no 2020405-68-7 (4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide)

• Product Name: 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide
• CAS No: 2020405-68-7
• MF: C₁₀H₁₁FN₂O₂S
• MW: 242.269944429398
• CID: 6442477
• PubChem ID: 165505837
• Update Time: 2025-06-08

4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide
• 2020405-68-7
• EN300-1453178

• Inchi： 1S/C10H11FN2O2S/c1-2-5-13-16(14,15)9-4-3-8(7-12)10(11)6-9/h3-4,6,13H,2,5H2,1H3
• InChI Key： PHUVTFCXTWERCL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=C(C=1)F)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 242.05252693g/mol
• Monoisotopic Mass: 242.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.3Ų

Additional information on 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide

Introduction to 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide (CAS No. 2020405-68-7)

4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2020405-68-7, represents a fascinating example of how structural modifications can lead to novel chemical entities with potential therapeutic applications. The presence of both cyano and fluoro substituents, combined with a sulfonamide functional group, makes this molecule a promising candidate for further investigation in drug discovery and material science.

The chemical structure of 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide consists of a benzene ring substituted at the 3-position with a fluoro group and at the 4-position with a cyano group. Additionally, the nitrogen atom of the sulfonamide group is connected to a propyl chain. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The cyano group, for instance, is known for its ability to participate in hydrogen bonding and metal coordination, while the fluoro group can modulate lipophilicity and metabolic stability.

In recent years, there has been growing interest in the development of sulfonamide derivatives as pharmacophores due to their wide range of biological activities. Sulfonamides are particularly valued for their role in antimicrobial, anti-inflammatory, and anticancer therapies. The introduction of additional substituents such as cyano and fluoro groups can further enhance the biological activity and selectivity of these compounds. For example, the fluoro group can increase the binding affinity to certain enzymes by introducing fluorine atoms into hydrophobic pockets, while the cyano group can serve as a bioisostere for other functional groups, maintaining or improving biological activity.

One of the most compelling aspects of 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry increasingly focuses on identifying small molecules that can modulate specific biological pathways implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The unique combination of substituents in this compound makes it a versatile scaffold for designing molecules with tailored properties. For instance, studies have shown that sulfonamide derivatives can interact with various enzymes and receptors, making them attractive candidates for drug development.

The synthesis of 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a halogenated intermediate, which is then subjected to nucleophilic substitution reactions to introduce the cyano and fluoro groups. Subsequent reaction with an amine source followed by sulfonation yields the final product. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can be employed to improve efficiency and selectivity during these transformations.

The physicochemical properties of 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide are also critical factors that influence its suitability for various applications. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory settings. Additionally, its stability under various storage conditions makes it a practical choice for long-term research projects. These properties are essential for ensuring that the compound remains viable throughout experimental procedures, from synthesis to biological testing.

In recent studies, researchers have explored the potential of 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide as an intermediate in the development of more complex molecules. For example, its structure can be modified by further functionalization to create libraries of derivatives with varying biological activities. Such libraries are valuable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The versatility of this scaffold allows chemists to explore multiple avenues simultaneously, accelerating the discovery process.

The impact of computational methods on the study of 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide cannot be overstated. Molecular modeling techniques such as density functional theory (DFT) calculations have enabled researchers to predict the interactions between this compound and potential biological targets with high accuracy. These predictions are crucial for guiding experimental design and optimizing lead compounds before they enter preclinical testing. By leveraging computational tools, scientists can reduce trial-and-error approaches and focus on the most promising candidates based on theoretical evidence.

Biological evaluation remains a cornerstone in assessing the potential therapeutic value of 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide. Initial studies have demonstrated its ability to interact with certain enzymes and receptors in vitro, suggesting possible applications in areas such as pain management and anti-inflammatory therapy. Further research is needed to fully elucidate its mechanism of action and explore its efficacy in vivo models. Collaborative efforts between chemists and biologists are essential for translating these findings into tangible therapeutic benefits.

The future prospects for 4-cyano-3-fluoro-N-propylbenzene-1-sulfonamide are bright given its unique structural features and potential applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in pharmaceutical development. Innovations in synthetic chemistry will continue to enhance access to this molecule and its derivatives, enabling more comprehensive exploration of their therapeutic potential.